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Compound of Interest

Compound Name: Reactive Yellow 15

Cat. No.: B13747826

Introduction

Reactive dyes, such as Reactive Yellow 15 (RY 15), are extensively used in the textile
industry and are a significant source of water pollution due to their complex aromatic structures
which are resistant to biodegradation.[1] Activated carbon is a highly effective and widely used
adsorbent for the removal of these dyes from agueous solutions due to its large surface area
and porous structure.[2][3] This document provides a summary of the key parameters,
guantitative data, and a detailed protocol for the adsorption of Reactive Yellow 15 onto
activated carbon. The process is influenced by several factors including pH, contact time, initial
dye concentration, and temperature.[4][5]

Key Factors Influencing Adsorption

The efficiency of Reactive Yellow 15 removal is dependent on several operational parameters.
Maximum adsorption is typically observed at a low pH, around 2.0.[4] The adsorption process
is generally rapid initially, with equilibrium being reached within approximately 240 minutes.[4]
The amount of dye adsorbed increases with the initial dye concentration, while the percentage

of removal may decrease.
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Caption: Key factors influencing the adsorption of Reactive Yellow 15.

Data Presentation

The adsorption behavior of Reactive Yellow 15 on activated carbon can be described by
various isotherm and kinetic models. The data consistently fits well with the Langmuir and
Freundlich isotherm models and the pseudo-second-order kinetic model.[4]

Adsorption Isotherm Data

Isotherm models are crucial for describing the equilibrium of dye distribution between the liquid
and solid phases. The Langmuir model assumes monolayer adsorption on a homogeneous
surface, while the Freundlich model is applicable to multilayer adsorption on heterogeneous
surfaces.[4]
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Table 1: Isotherm Model Parameters for Reactive Yellow 15 Adsorption

Isotherm .
Parameter Value Unit Reference

Model
Maximum

Langmuir Adsorption 63.69 mg g~ [4]
Capacity (gm)

Langmuir
- ng—l -

Constant (K))

Correlation

N >0.98 - [4]

Coefficient (R?)
Freundlich mg g~ b(L

Freundlich - (mg o™X -
Constant (Kp) mg~1)i/n

Adsorption

Intensity (n)

Correlation

N >0.98 - [4]
Coefficient (R?)

Note: Specific values for Ki, Kp, and n were not available in the provided search results but the
models were reported to fit the data well.

Adsorption Kinetic Data

Kinetic models are used to determine the rate of the adsorption process. The pseudo-second-
order model is often the best fit for the adsorption of Reactive Yellow 15, indicating that
chemisorption may be the rate-limiting step.[4]

Table 2: Kinetic Model Parameters for Reactive Yellow 15 Adsorption
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Kinetic Model Parameter Value Unit Reference
Pseudo-first- Rate Constant ]
- m|n—1 -
order (k1)
Correlation
o 0.989 - [4]
Coefficient (R?)
Pseudo-second- Rate Constant ]
- g mg—l m|n—l -
order (k2)
Correlation
o 0.997 - [4]
Coefficient (R?)

Note: Specific values for rate constants were not detailed in the search results.

Experimental Protocols

This section provides a detailed methodology for conducting batch adsorption experiments to

evaluate the removal of Reactive Yellow 15 using activated carbon.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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